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Compound of Interest

Compound Name: 2,5-Difluorobenzoic acid

Cat. No.: B1293528 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,5-Difluorobenzoic Acid

This guide provides a detailed overview of the melting and boiling points of 2,5-
Difluorobenzoic acid, tailored for researchers, scientists, and professionals in drug

development. It includes key physical data, comprehensive experimental protocols for property

determination, and a workflow visualization.

Core Physicochemical Data
2,5-Difluorobenzoic acid is a white crystalline powder with the chemical formula

F₂C₆H₃CO₂H.[1] Its key physical properties, the melting and boiling points, are critical for its

handling, purification, and application in various chemical syntheses.

Data Summary
The experimentally determined and predicted physical properties of 2,5-Difluorobenzoic acid
are summarized below.

Property Value Notes

Melting Point 132-134 °C
Literature value for assayed

98% purity.[1][2]

Boiling Point 244.7 ± 20.0 °C Predicted value.[1][2]
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Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is fundamental for verifying the purity and

identity of a chemical compound.[3] The following sections detail standard laboratory

methodologies for these measurements.

Melting Point Determination (Capillary Method)
The melting point of a pure solid is typically a sharp, well-defined temperature range of 0.5-

1.0°C. The presence of impurities generally causes a depression of the melting point and a

broadening of the melting range.[4] The capillary method is a widely used technique for this

determination.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[4]

Glass capillary tubes (one end sealed)[6]

Thermometer

Mortar and pestle (for sample grinding)

Procedure:

Sample Preparation: Ensure the 2,5-Difluorobenzoic acid sample is completely dry and

finely powdered to allow for uniform packing.[5][6]

Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.

Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.

[6] Repeat this process until the packed sample height is 2-3 mm.[4][6]

Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point

apparatus.[6]

Approximate Determination: Conduct an initial rapid heating to quickly determine an

approximate melting range. This saves time in subsequent, more precise measurements.[4]
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Accurate Determination: Prepare a new sample. Set the apparatus to heat rapidly to a

temperature about 15°C below the approximate melting point found in the previous step.[6]

Then, reduce the heating rate to approximately 1-2°C per minute to allow for thermal

equilibrium between the sample, heating block, and thermometer.[6]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (T1) and the temperature at which the

entire sample becomes a clear liquid (T2). The melting point range is T1-T2.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[3][7][8] This method is advantageous as it requires only a small amount

of the substance.[9]

Apparatus:

Thiele tube[8][9]

Small test tube or fusion tube[3][8]

Capillary tube (one end sealed)

Thermometer

Heat-stable liquid (e.g., mineral oil or paraffin oil)[10]

Bunsen burner or hot plate[10]

Procedure:

Sample Preparation: Fill a small test tube to a depth of about 2-3 mL with 2,5-
Difluorobenzoic acid (if molten) or a solution in a high-boiling solvent.[10]

Apparatus Assembly: Place a capillary tube, with its sealed end pointing upwards, into the

test tube containing the sample.[3][8]
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Heating Setup: Attach the test tube to a thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.[8][9]

Heating: Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the heat

source gently warms the side arm of the tube.[8][9] The shape of the Thiele tube allows for

the creation of convection currents that ensure uniform heating of the oil bath.[8]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the open end

of the capillary tube.[8][9]

Recording the Boiling Point: Remove the heat source and allow the apparatus to cool. The

stream of bubbles will slow down and eventually stop. The moment the bubbling ceases and

the liquid is drawn back into the capillary tube, record the temperature. This temperature is

the boiling point of the liquid, as it is the point where the external pressure equals the vapor

pressure of the substance.[8][9]

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

melting point, a crucial procedure for characterizing solid compounds like 2,5-Difluorobenzoic
acid.
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Heating Protocol

Start: Sample Preparation

Load Capillary Tube
(2-3 mm height)

Place in Apparatus

Rapid Heating
(~10-15°C/min)

Step 1: Approximate MP

Slow Heating
(1-2°C/min near MP)

Step 2: Accurate MP
(New Sample)

Observe & Record:
T₁ (First Liquid)
T₂ (All Liquid)

End: Data Recorded

Click to download full resolution via product page

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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